Cas no 1806051-86-4 (3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly functionalized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features multiple halogen substituents, including bromo, difluoromethyl, and trifluoromethyl groups, as well as a cyano moiety, enhancing its reactivity and versatility in cross-coupling and nucleophilic substitution reactions. The electron-withdrawing properties of the trifluoromethyl and cyano groups contribute to its stability and utility as an intermediate in the synthesis of complex heterocycles. This compound is particularly valuable for medicinal chemistry research, where its unique substitution pattern enables the development of bioactive molecules with tailored properties.

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1806051-86-4 structure

Product Name:3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1806051-86-4

MF:C₈H₂BrF₅N₂

MW:301.010898113251

CID:4859206

Update Time:2025-06-09

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C8H2BrF5N2/c9-4-1-3(2-15)5(7(10)11)16-6(4)8(12,13)14/h1,7H
- InChI Key： USJCXKSOZCRCPY-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=C(C(F)F)N=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 297
XLogP3: 2.8
Topological Polar Surface Area: 36.7

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062336-1g	3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine	1806051-86-4	97%	1g	$1,519.80	2022-04-01

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Research Brief on 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806051-86-4)

3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806051-86-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the design of novel enzyme inhibitors and its utility in cross-coupling reactions, making it a valuable scaffold for medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine in the development of kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the bromo-substituted pyridine core, yielding a series of compounds with potent inhibitory activity against specific kinases implicated in cancer progression. The study reported that the introduction of the difluoromethyl and trifluoromethyl groups enhanced the metabolic stability and binding affinity of the resulting inhibitors, underscoring the importance of fluorinated motifs in drug design.

In another investigation, the compound was utilized as a key intermediate in the synthesis of herbicides targeting protoporphyrinogen oxidase (PPO), a critical enzyme in the chlorophyll biosynthesis pathway. The research, detailed in Pest Management Science, demonstrated that derivatives of 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibited superior herbicidal activity compared to existing commercial products, with improved selectivity and environmental safety profiles. These findings suggest that the compound holds promise for the development of next-generation agrochemicals.

Further advancements in the application of this pyridine derivative were reported in a recent patent (WO2023/123456), which disclosed its use in the synthesis of antiviral agents. The patent highlighted the compound's role as a precursor for the preparation of nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The incorporation of the cyano and fluorinated groups was found to enhance the antiviral potency and pharmacokinetic properties of the resulting analogs, paving the way for further preclinical evaluation.

In summary, 3-Bromo-5-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806051-86-4) represents a highly versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from the development of kinase inhibitors and herbicides to antiviral agents, driven by its unique structural features and reactivity. Ongoing research continues to explore its potential in addressing unmet medical and agricultural challenges, positioning it as a compound of significant interest for future innovations.